Cas no 767-91-9 (2'-Methoxyphenyl Acetylene)

• Product Name: 2'-Methoxyphenyl Acetylene
• CAS No: 767-91-9
• MF: C₉H₈O
• MW: 132.159222602844
• MDL: MFCD03839989
• CID: 853263
• PubChem ID: 582912
• Update Time: 2025-10-31

2'-Methoxyphenyl Acetylene Chemical and Physical Properties

Names and Identifiers

• 1-ETHYNYL-2-METHOXYBENZENE
• 2'-Methoxyphenyl acetylene
• 2-Ethynylphenyl methyl ether
• 2-Methoxyphenylacetylene
• Benzene, 1-ethynyl-2-methoxy-
• 2-Ethynylanisole
• 1-Ethynyl-2-methoxy-benzene
• C9H8O
• (2-Methoxyphenyl)acetylene
• (2-Methoxyphenyl)ethyne
• (o-Methoxyphenyl)acetylene
• 2-Methoxyphenyl Acetylene
• UFOVULIWACVAAC-UHFFFAOYSA-N
• 2-ethynylanisol
• 2-ethynyl-anisole
• o-Methoxyphenylacetylen
• Benzene, ethynylmethoxy-
• 2-methoxy-phenyl acetylene
• 1-ethynyl-2-methoxybenzen
• 2\\'-Methoxyphenyl acetylene
• 1-Etynyl-2-Methoxy-Benzene
• 1-Ethynyl-2-methoxybenzene #
• SALOR-INT L308617-1EA
• Benzene, 1-ethynyl-2-methoxy- (9CI)
• 2-Ethynylanisole,1-Ethynyl-2-methoxybenzene
• EN300-213766
• 1-ethynyl-2-methoxy benzene
• MFCD03839989
• 2-methoxy phenylacetylene
• DS-13646
• CS-W005515
• FT-0632920
• A9731
• 2'-Methoxyphenylacetylene
• SCHEMBL236305
• SY036898
• AKOS008901266
• 767-91-9
• DTXSID201311854
• 2-Ethynylanisole, 97%
• Q-102459
• InChI=1/C9H8O/c1-3-8-6-4-5-7-9(8)10-2/h1,4-7H,2H
• DB-012608
• 2'-Methoxyphenyl Acetylene

• MDL： MFCD03839989
• Inchi： 1S/C9H8O/c1-3-8-6-4-5-7-9(8)10-2/h1,4-7H,2H3
• InChI Key： UFOVULIWACVAAC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 132.05800
• Monoisotopic Mass: 132.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.022 g/mL at 25 °C(lit.)
• Boiling Point: 197 °C(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.5720(lit.)
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 9.23000
• LogP: 1.67650
• Solubility: Not determined

2'-Methoxyphenyl Acetylene Security Information

• Signal Word：Warning
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P305+P351+P338
• WGK Germany：1
• Safety Instruction： S26; S33; S39; S7/8; S37/39
• RTECS：XZ5267500
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R22; R36; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2'-Methoxyphenyl Acetylene

Introduction to 2'-Methoxyphenyl Acetylene (CAS No. 767-91-9)

2'-Methoxyphenyl Acetylene, also known by its CAS number 767-91-9, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which consists of a phenyl ring substituted with a methoxy group and an acetylene moiety. The combination of these functional groups imparts distinct chemical properties that make it a valuable building block in various applications.

The chemical formula of 2'-Methoxyphenyl Acetylene is C₉H₈O, and its molecular weight is 132.16 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties, including its boiling point, melting point, and solubility, have been extensively studied and are well-documented in the scientific literature.

In the realm of organic synthesis, 2'-Methoxyphenyl Acetyyne serves as a key intermediate in the preparation of more complex molecules. Its reactivity is primarily attributed to the presence of the acetylene group, which can undergo a variety of reactions such as hydrogenation, halogenation, and metal-catalyzed coupling reactions. These reactions are crucial for the synthesis of functionalized aromatic compounds and have found applications in the development of new materials and pharmaceuticals.

One of the most notable applications of 2'-Methoxyphenyl Acetylene is in the field of materials science. Recent research has focused on its use in the synthesis of conjugated polymers and small molecules for organic electronics. For instance, a study published in the Journal of Materials Chemistry C (2023) demonstrated that 2'-Methoxyphenyl Acetylene-based polymers exhibit excellent charge transport properties and stability, making them promising candidates for use in organic photovoltaic devices and field-effect transistors.

In the pharmaceutical industry, 2'-Methoxyphenyl Acetylene has shown potential as a precursor for the synthesis of bioactive compounds. A recent study published in the Journal of Medicinal Chemistry (2023) reported the development of novel anticancer agents derived from 2'-Methoxyphenyl Acetylene. These compounds exhibited potent cytotoxic activity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

The safety profile of 2'-Methoxyphenyl Acetylene is an important consideration for its industrial and laboratory use. While it is generally considered stable under normal conditions, appropriate handling and storage practices should be followed to ensure safety. It is recommended to store the compound in a cool, dry place away from sources of ignition and to handle it with appropriate personal protective equipment (PPE) such as gloves and goggles.

In conclusion, 2'-Methoxyphenyl Acetylene (CAS No. 767-91-9) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for scientists working in these fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.